Cas no 79413-23-3 (1,3-Dioxolane, 4-hexyl-2-phenyl-)

1,3-Dioxolane, 4-hexyl-2-phenyl- structure
79413-23-3 structure
Product Name:1,3-Dioxolane, 4-hexyl-2-phenyl-
CAS No:79413-23-3
MF:C15H22O2
MW:234.333984851837
CID:532875
PubChem ID:13289082
Update Time:2025-04-19

1,3-Dioxolane, 4-hexyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane, 4-hexyl-2-phenyl-
    • 4-hexyl-2-phenyl-1,3-dioxolane
    • DTXSID70534903
    • SCHEMBL11086638
    • 79413-23-3
    • Inchi: 1S/C15H22O2/c1-2-3-4-8-11-14-12-16-15(17-14)13-9-6-5-7-10-13/h5-7,9-10,14-15H,2-4,8,11-12H2,1H3
    • InChI Key: VXKNNLXWPVFMPB-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)OCC1CCCCCC

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 18.5Ų
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